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Compound of Interest

Compound Name: Leukadherin-1

Cat. No.: B1674826 Get Quote

Essential Safety and Handling Guide for
Leukadherin-1
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper

handling and disposal of Leukadherin-1. The following procedural steps are designed to

ensure the safety of laboratory personnel and to provide a clear plan for the operational

lifecycle of this compound in a research setting.

I. Personal Protective Equipment (PPE) and Safety
Precautions
While the Safety Data Sheet (SDS) for Leukadherin-1 indicates that the substance is not

classified as hazardous under the Globally Harmonized System (GHS), a cautious approach is

recommended due to the limited availability of comprehensive toxicological data. One supplier

advises to consider the material hazardous until more information is available and to avoid

ingestion, inhalation, and contact with skin and eyes[1]. Therefore, the following PPE is

mandatory when handling Leukadherin-1 in its solid form and in solution:

Eye Protection: Chemical safety goggles are required to protect against splashes or airborne

particles.
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Hand Protection: Nitrile gloves should be worn at all times. For prolonged handling or when

preparing solutions, consider double-gloving.

Body Protection: A standard laboratory coat must be worn to protect against contamination of

personal clothing.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood, a dust mask or a respirator may be necessary to prevent inhalation of airborne

particles.

II. Operational Plan: From Receipt to Use
A systematic approach to handling Leukadherin-1 from the moment it arrives in the laboratory

is crucial for safety and maintaining the integrity of the compound.

1. Receiving and Storage:

Upon receipt, inspect the packaging for any signs of damage.

Leukadherin-1 is a crystalline solid and should be stored at -20°C for long-term stability[1].

The compound is stable for at least four years when stored correctly[1].

2. Preparation of Stock Solutions:

All handling of the solid compound should be performed in a certified chemical fume hood to

minimize inhalation risk.

Leukadherin-1 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and

Dimethylformamide (DMF) at approximately 1 mg/mL[1].

When preparing aqueous solutions, it is recommended to first dissolve Leukadherin-1 in

DMSO and then dilute with the aqueous buffer of choice. The solubility in a 1:2 solution of

DMSO:PBS (pH 7.2) is approximately 0.3 mg/mL[1].

Aqueous solutions are not recommended for storage for more than one day[1].

3. Experimental Use:
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Clearly label all solutions containing Leukadherin-1 with the compound name,

concentration, solvent, and date of preparation.

When using Leukadherin-1 in cell-based assays, be aware of the final concentration of the

solvent (e.g., DMSO) and its potential effects on the experimental system.

Studies have shown no in vitro cytotoxicity of Leukadherin-1 at concentrations up to 50

μM[2].

III. Disposal Plan
Proper disposal of Leukadherin-1 and associated waste is critical to prevent environmental

contamination and ensure compliance with institutional and regulatory guidelines.

Solid Waste: Unused or expired solid Leukadherin-1 should be disposed of as chemical

waste in accordance with your institution's hazardous waste management procedures.

Liquid Waste:

Solutions of Leukadherin-1 in organic solvents (e.g., DMSO) should be collected in a

designated, labeled hazardous waste container for organic solvents.

Aqueous solutions containing Leukadherin-1 should also be collected as chemical waste.

Do not pour down the drain.

Contaminated Labware:

Disposable labware (e.g., pipette tips, centrifuge tubes) that has come into contact with

Leukadherin-1 should be collected in a designated solid hazardous waste container.

Reusable glassware should be decontaminated by rinsing with a suitable solvent (e.g.,

ethanol or acetone) to remove any residual compound. The solvent rinsate should be

collected as hazardous liquid waste. After decontamination, the glassware can be washed

according to standard laboratory procedures.

IV. Quantitative Data Summary
The following table summarizes key quantitative data for Leukadherin-1:
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Property Value Reference

Molecular Formula C₂₂H₁₅NO₄S₂ [1]

Molecular Weight 421.5 g/mol [1]

Appearance Crystalline solid [1]

Storage Temperature -20°C [1]

Stability ≥ 4 years at -20°C [1]

Solubility ~1 mg/mL in DMSO and DMF [1]

Aqueous Solubility
~0.3 mg/mL in 1:2 DMSO:PBS

(pH 7.2)
[1]

EC₅₀ for cell adhesion 4 µM [1]

V. Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Leukadherin-1 in a

laboratory setting, from receiving the compound to its final disposal.
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Caption: Workflow for the safe handling and disposal of Leukadherin-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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